Cas no 61599-73-3 (Phospholane, 1-mercapto-, 1-oxide)

• Product Name: Phospholane, 1-mercapto-, 1-oxide
• CAS No: 61599-73-3
• MF: C₄H₉OPS
• MW: 136.152420759201
• CID: 473344
• PubChem ID: 23415847
• Update Time: 2025-04-19

Phospholane, 1-mercapto-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Phospholane, 1-mercapto-, 1-oxide
• 1-hydroxy-1-sulfanylidene-1λ⁵-phospholane
• 61599-73-3
• 1-Hydroxy-1lambda~5~-phospholane-1-thione
• DTXSID70633708

• Inchi： 1S/C4H9OPS/c5-6(7)3-1-2-4-6/h1-4H2,(H,5,7)
• InChI Key： ITKGEFRLVOAPCH-UHFFFAOYSA-N
• SMILES： S=P1(CCCC1)O

Computed Properties

• Exact Mass: 136.01127
• Monoisotopic Mass: 136.01117308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 1.81760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholanes